94-24-6

Tetracaine

In Stock

• CAS RN:
• 94-24-6

• Formula:
• C15H24N2O2

• InChI:
• InChI=1S/C15H24N2O2/c1-4-5-10-16-14-8-6-13(7-9-14)15(18)19-12-11-17(2)3/h6-9,16H,4-5,10-12H2,1-3H3

• InChIKey:
• GKCBAIGFKIBETG-UHFFFAOYSA-N

• Tetracaine is an analytical reference standard categorized as an anesthetic. Tetracaine has been found as an adulterant in products marketed as male sexual function enhancers. This product is intended for research and forensic applications.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Tetracaine is a benzoate ester with anesthetic properties. Upon administration, tetracaine reversibly binds voltage-gated sodium ion channels in neuronal cell membranes and inhibits sodium influx. This prevents the initiation and conduction of nerve impulses, and stabilizes neuronal membranes. This results in a loss of sensation, and thereby provides analgesia and anesthesia.
  Tetracaine is a benzoate ester in which 4-N-b...

Sodium 2-hydroxybutyrate

In Stock

• CAS RN:
• 5094-24-6

• Formula:
• C4H7NaO3

• InChI:
• InChI=1S/C4H8O3.Na/c1-2-3(5)4(6)7;/h3,5H,2H2,1H3,(H,6,7);/q;+1/p-1

• InChIKey:
• MOSCXNXKSOHVSQ-UHFFFAOYSA-M

• Sodium 2-hydroxybutyrate is a useful research compound. Its molecular formula is C4H7NaO3 and its molecular weight is 126.09 g/mol. The purity is usually 95%.

3-Nitro-2-(pyridin-3-yloxy)pyridine

• CAS RN:
• 76594-24-6

• Formula:
• C10H7N3O3

• InChI:
• InChI=1S/C10H7N3O3/c14-13(15)9-4-2-6-12-10(9)16-8-3-1-5-11-7-8/h1-7H

• InChIKey:
• KVDKJMUQUZICCH-UHFFFAOYSA-N

• 3-Nitro-2-(pyridin-3-yloxy)pyridine is a useful research compound. Its molecular formula is C10H7N3O3 and its molecular weight is 217.18 g/mol. The purity is usually 95%.

Butyl(2-phenylethyl)amine hydrochloride

In Stock

• CAS RN:
• 71594-24-6

• Formula:
• C12H20ClN

• InChI:
• InChI=1S/C12H19N.ClH/c1-2-3-10-13-11-9-12-7-5-4-6-8-12;/h4-8,13H,2-3,9-11H2,1H3;1H

• InChIKey:
• DKEQWJXDCSEKHO-UHFFFAOYSA-N

• Butyl(2-phenylethyl)amine hydrochloride is a useful research compound. Its molecular formula is C12H20ClN and its molecular weight is 213.75 g/mol. The purity is usually 95%.

3,6-dimethoxypyridazine-4-carboxylic Acid

In Stock

• CAS RN:
• 89694-24-6

• Formula:
• C7H8N2O4

• InChI:
• InChI=1S/C7H8N2O4/c1-12-5-3-4(7(10)11)6(13-2)9-8-5/h3H,1-2H3,(H,10,11)

• InChIKey:
• ONEYDHWMGJRWEV-UHFFFAOYSA-N

• 3,6-dimethoxypyridazine-4-carboxylic Acid is a useful research compound. Its molecular formula is C7H8N2O4 and its molecular weight is 184.15 g/mol. The purity is usually 95%.

[1-acetyl-4-tert-butyl-3,6-bis(tert-butylsulfanyl)-3,6-dihydro-2H-pyridin-2-yl] acetate

• CAS RN:
• 18794-24-6

• Formula:
• C21H37NO3S2

• InChI:
• InChI=1S/C21H37NO3S2/c1-13(23)22-16(26-20(6,7)8)12-15(19(3,4)5)17(27-21(9,10)11)18(22)25-14(2)24/h12,16-18H,1-11H3

• InChIKey:
• HVGSPMLKOZDGFJ-UHFFFAOYSA-N

• [1-acetyl-4-tert-butyl-3,6-bis(tert-butylsulfanyl)-3,6-dihydro-2H-pyridin-2-yl] acetate is a useful research compound. Its molecular formula is C21H37NO3S2 and its molecular weight is 415.7 g/mol. The purity is usually 95%.

[1,3]Thiazolo[5,4-e][1,2]benzothiazole

• CAS RN:
• 13394-24-6

• Formula:
• C8H4N2S2

• InChI:
• InChI=1S/C8H4N2S2/c1-2-7-5(3-10-12-7)8-6(1)9-4-11-8/h1-4H

• InChIKey:
• ANWZHXPUADNQQB-UHFFFAOYSA-N

• [1,3]Thiazolo[5,4-e][1,2]benzothiazole, also known as [1,3]Thiazolo[5,4-e][1,2]benzothiazole, is a useful research compound. Its molecular formula is C8H4N2S2 and its molecular weight is 192.254. The purity is usually 95%.

1-(1H-benzimidazol-2-yl)butan-1-ol

In Stock

• CAS RN:
• 13794-24-6

• Formula:
• C11H14N2O

• InChI:
• InChI=1S/C11H14N2O/c1-2-5-10(14)11-12-8-6-3-4-7-9(8)13-11/h3-4,6-7,10,14H,2,5H2,1H3,(H,12,13)

• InChIKey:
• MDLCZTFTMXFHOX-UHFFFAOYSA-N

• 1-(1H-benzimidazol-2-yl)butan-1-ol, also known as 1-(1H-benzimidazol-2-yl)butan-1-ol, is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.

1,2-Dimyristoyl-sn-glycero-3-phosphocholine

In Stock

• CAS RN:
• 18194-24-6

• Formula:
• C36H72NO8P

• InChI:
• InChI=1S/C36H72NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-35(38)42-32-34(33-44-46(40,41)43-31-30-37(3,4)5)45-36(39)29-27-25-23-21-19-17-15-13-11-9-7-2/h34H,6-33H2,1-5H3/t34-/m1/s1

• InChIKey:
• CITHEXJVPOWHKC-UUWRZZSWSA-N

• Phosphatidylcholine containing myristoyl groups. For use in lipid bilayer studies and in biological systems. See similar compounds
  1,2-Dimyristoyl-sn-glycero-3-PC is a phospholipid containing 14:0 fatty acids at the sn-1 and sn-2 positions. It is a synthetic phosopholipid that has been used for liposome production in order to study the properties of lipid bilayer.
  1,2-Dimyristoyl-sn-glycero-3-phosphocholine is used in the generation of micelles and liposomes.
  Dimyristoyl Lecithin is a myristoylated phosphatidylcholine, and a synthetic phospholipid used in liposomes and lipid bilayers with drug delivery property.
  PC(14:0/14:0), also known as GPC(28:0) or DMPC, belongs to the class of organic compounds known as phosphatidylcholines. These are glycerophosphocholines in which the two free -OH are attached to one fatty acid each through an ester linkage. Thus, PC(14:0/...

(3-benzylphenyl)boronic Acid

In Stock

• CAS RN:
• 173394-24-6

• Formula:
• C13H13BO2

• InChI:
• InChI=1S/C13H13BO2/c15-14(16)13-8-4-7-12(10-13)9-11-5-2-1-3-6-11/h1-8,10,15-16H,9H2

• InChIKey:
• ONYYAVJRRZKXDI-UHFFFAOYSA-N

• (3-benzylphenyl)boronic Acid is a useful research compound. Its molecular formula is C13H13BO2 and its molecular weight is 212.05 g/mol. The purity is usually 95%.

(2S)-1-tert-Butyl 2-ethyl 5-methoxypyrrolidine-1,2-dicarboxylate

In Stock

• CAS RN:
• 194594-24-6

• Formula:
• C13H23NO5

• InChI:
• InChI=1S/C13H23NO5/c1-6-18-11(15)9-7-8-10(17-5)14(9)12(16)19-13(2,3)4/h9-10H,6-8H2,1-5H3/t9-,10?/m0/s1

• InChIKey:
• FCXVFLKZKFYVFC-RGURZIINSA-N

• (2S)-1-tert-Butyl 2-ethyl 5-methoxypyrrolidine-1,2-dicarboxylate is a useful research compound. Its molecular formula is C13H23NO5 and its molecular weight is 273.33 g/mol. The purity is usually 95%.

3'-Chloro-3-(2,4-dimethylphenyl)-4'-fluoropropiophenone

In Stock

• CAS RN:
• 898794-24-6

• Formula:
• C17H16ClFO

• InChI:
• InChI=1S/C17H16ClFO/c1-11-3-4-13(12(2)9-11)6-8-17(20)14-5-7-16(19)15(18)10-14/h3-5,7,9-10H,6,8H2,1-2H3

• InChIKey:
• OHRGMRRGLPTTAB-UHFFFAOYSA-N

• 3'-Chloro-3-(2,4-dimethylphenyl)-4'-fluoropropiophenone is a useful research compound. Its molecular formula is C17H16ClFO and its molecular weight is 290.8 g/mol. The purity is usually 95%.

2-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-1-(4-chlorophenyl)ethanone

In Stock

• CAS RN:
• 327094-24-6

• Formula:
• C20H21ClN2O3

• InChI:
• InChI=1S/C20H21ClN2O3/c21-17-4-2-16(3-5-17)18(24)13-23-9-7-22(8-10-23)12-15-1-6-19-20(11-15)26-14-25-19/h1-6,11H,7-10,12-14H2

• InChIKey:
• PFDKVSUDMFXHQE-UHFFFAOYSA-N

• 2-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-1-(4-chlorophenyl)ethanone is a useful research compound. Its molecular formula is C20H21ClN2O3 and its molecular weight is 372.85. The purity is usually 95%.

N-(4-acetamidophenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide

In Stock

• CAS RN:
• 872594-24-6

• Formula:
• C18H18N4O3S

• InChI:
• InChI=1S/C18H18N4O3S/c1-13(23)20-14-4-6-15(7-5-14)21-17(24)12-26-18-19-8-9-22(18)11-16-3-2-10-25-16/h2-10H,11-12H2,1H3,(H,20,23)(H,21,24)

• InChIKey:
• MOWHUMAWZRVITQ-UHFFFAOYSA-N

• N-(4-acetamidophenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C18H18N4O3S and its molecular weight is 370.43. The purity is usually 95%.

N-allylmorpholine-4-carboxamide

In Stock

• CAS RN:
• 872794-24-6

• Formula:
• C8H14N2O2

• InChI:
• InChI=1S/C8H14N2O2/c1-2-3-9-8(11)10-4-6-12-7-5-10/h2H,1,3-7H2,(H,9,11)

• InChIKey:
• QJSZQFKOSABBSN-UHFFFAOYSA-N

• N-allylmorpholine-4-carboxamide is a useful research compound. Its molecular formula is C8H14N2O2 and its molecular weight is 170.212. The purity is usually 95%.

N-(2-(6-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide

In Stock

• CAS RN:
• 872994-24-6

• Formula:
• C23H19N7O2S2

• InChI:
• InChI=1S/C23H19N7O2S2/c31-20(26-23-25-16-8-4-5-9-17(16)34-23)14-33-21-11-10-18-27-28-19(30(18)29-21)12-13-24-22(32)15-6-2-1-3-7-15/h1-11H,12-14H2,(H,24,32)(H,25,26,31)

• InChIKey:
• FGKUQVDTLKKPNW-UHFFFAOYSA-N

• N-(2-(6-((2-(benzo[d]thiazol-2-ylamino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C23H19N7O2S2 and its molecular weight is 489.57. The purity is usually 95%.

1-cyclopentyl-3-methyl-5-nitro-1H-pyrazole

Usually In Stock

• CAS RN:
• 1006994-24-6

• Formula:
• C9H13N3O2

• InChI:
• InChI=1S/C9H13N3O2/c1-7-6-9(12(13)14)11(10-7)8-4-2-3-5-8/h6,8H,2-5H2,1H3

• InChIKey:
• OWEPVAKIMYCUOQ-UHFFFAOYSA-N

• 1-cyclopentyl-3-methyl-5-nitro-1H-pyrazole is a useful research compound. Its molecular formula is C9H13N3O2 and its molecular weight is 195.22 g/mol. The purity is usually 95%.

2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-methoxyphenyl)ethanone

In Stock

• CAS RN:
• 1014094-24-6

• Formula:
• C18H21N5O3S

• InChI:
• InChI=1S/C18H21N5O3S/c1-5-23-16(14-10-22(2)21-17(14)26-4)19-20-18(23)27-11-15(24)12-6-8-13(25-3)9-7-12/h6-10H,5,11H2,1-4H3

• InChIKey:
• VRKXTAFSKWLKDD-UHFFFAOYSA-N

• 2-((4-ethyl-5-(3-methoxy-1-methyl-1H-pyrazol-4-yl)-4H-1,2,4-triazol-3-yl)thio)-1-(4-methoxyphenyl)ethanone is a useful research compound. Its molecular formula is C18H21N5O3S and its molecular weight is 387.46. The purity is usually 95%.

2,3-Difluoro-4-(trichloromethoxy)benzonitrile

In Stock

• CAS RN:
• 1404194-24-6

• Formula:
• C8H2Cl3F2NO

• InChI:
• InChI=1S/C8H2Cl3F2NO/c9-8(10,11)15-5-2-1-4(3-14)6(12)7(5)13/h1-2H

• InChIKey:
• GZHZXWXGPZQBRT-UHFFFAOYSA-N

• 2,3-Difluoro-4-(trichloromethoxy)benzonitrile is a useful research compound. Its molecular formula is C8H2Cl3F2NO and its molecular weight is 272.5 g/mol. The purity is usually 95%.

2-[[1-(Benzenesulfonyl)piperidin-3-yl]methoxy]-6-methylpyridine

Usually In Stock

• CAS RN:
• 2379994-24-6

• Formula:
• C18H22N2O3S

• InChI:
• InChI=1S/C18H22N2O3S/c1-15-7-5-11-18(19-15)23-14-16-8-6-12-20(13-16)24(21,22)17-9-3-2-4-10-17/h2-5,7,9-11,16H,6,8,12-14H2,1H3

• InChIKey:
• YUQXHHVLWIYTGU-UHFFFAOYSA-N

• 2-[[1-(Benzenesulfonyl)piperidin-3-yl]methoxy]-6-methylpyridine is a useful research compound. Its molecular formula is C18H22N2O3S and its molecular weight is 346.45. The purity is usually 95%.

Methyl (2S)-2-amino-3-(2-methyl-3-oxo-1H-pyrazol-4-yl)propanoate;dihydrochloride

In Stock

• CAS RN:
• 2418594-24-6

• Formula:
• C8H15Cl2N3O3

• InChI:
• InChI=1S/C8H13N3O3.2ClH/c1-11-7(12)5(4-10-11)3-6(9)8(13)14-2;;/h4,6,10H,3,9H2,1-2H3;2*1H/t6-;;/m0../s1

• InChIKey:
• SIMPYKYWWPFOAN-ILKKLZGPSA-N

• Methyl (2S)-2-amino-3-(2-methyl-3-oxo-1H-pyrazol-4-yl)propanoate;dihydrochloride is a useful research compound. Its molecular formula is C8H15Cl2N3O3 and its molecular weight is 272.13. The purity is usually 95%.

(2E)-3-[4-(Methylsulfonyl)phenyl]propenoic acid

• CAS RN:
• 5345-30-2; 88899-85-8; 89694-24-6

• Formula:
• C10H10O4S

• InChI:
• InChI=1S/C10H10O4S/c1-15(13,14)9-5-2-8(3-6-9)4-7-10(11)12/h2-7H,1H3,(H,11,12)/b7-4+

• InChIKey:
• UDUXYCSLRYYQNS-QPJJXVBHSA-N

• (2E)-3-[4-(Methylsulfonyl)phenyl]propenoic acid is a useful research compound. Its molecular formula is C10H10O4S and its molecular weight is 226.25. The purity is usually 95%.